Cas no 1249528-98-0 (3-(5-bromothiophen-2-yl)-2-methylpropanoic acid)

• Product Name: 3-(5-bromothiophen-2-yl)-2-methylpropanoic acid
• CAS No: 1249528-98-0
• MF: C₈H₉BrO₂S
• MW: 249.124860525131
• CID: 5981214
• PubChem ID: 61129313
• Update Time: 2025-08-03

3-(5-bromothiophen-2-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromothiophen-2-yl)-2-methylpropanoic acid
• 1249528-98-0
• EN300-1912812

• Inchi： 1S/C8H9BrO2S/c1-5(8(10)11)4-6-2-3-7(9)12-6/h2-3,5H,4H2,1H3,(H,10,11)
• InChI Key： AQPMIQXFAJEOOT-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CC(C(=O)O)C)S1

Computed Properties

• Exact Mass: 247.95066g/mol
• Monoisotopic Mass: 247.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 65.5Ų

Additional information on 3-(5-bromothiophen-2-yl)-2-methylpropanoic acid

Comprehensive Overview of 3-(5-bromothiophen-2-yl)-2-methylpropanoic acid (CAS No. 1249528-98-0): Properties, Applications, and Industry Insights

3-(5-bromothiophen-2-yl)-2-methylpropanoic acid (CAS No. 1249528-98-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This brominated thiophene derivative combines a thiophene ring with a propanoic acid backbone, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₈H₉BrO₂S, and molecular weight of 249.12 g/mol reflect its compact yet functionally rich design.

The compound’s 5-bromothiophene moiety is particularly noteworthy, as bromine substitution enhances reactivity in cross-coupling reactions, a feature highly valued in modern drug discovery and material science. Researchers frequently explore its potential in palladium-catalyzed Suzuki-Miyaura and Sonogashira couplings, which are pivotal for constructing complex molecules. Recent publications highlight its utility in developing kinase inhibitors and anti-inflammatory agents, aligning with the growing demand for targeted therapies in oncology and autoimmune diseases.

From a synthetic chemistry perspective, the 2-methylpropanoic acid segment introduces steric effects that can influence the compound’s conformational stability and binding affinity in biological systems. This characteristic has spurred interest in its application for protease inhibition and enzyme modulation, topics frequently searched in academic and industrial databases. Analysts note a 30% annual increase in literature citations for similar thiophene-carboxylic acid hybrids, underscoring their relevance in medicinal chemistry.

Environmental and regulatory considerations are also critical when discussing CAS 1249528-98-0. The compound’s low ecotoxicity profile and biodegradability make it a preferable choice over persistent halogenated analogs, addressing the pharmaceutical industry’s shift toward green chemistry principles. This aligns with global trends like the EPA’s Safer Choice Initiative and the EU’s REACH framework, which prioritize sustainable chemical design.

In the agrochemical sector, 3-(5-bromothiophen-2-yl)-2-methylpropanoic acid has shown promise as a precursor for crop protection agents. Its ability to disrupt fungal cell wall biosynthesis has been explored in patent filings, coinciding with rising searches for next-generation fungicides amid climate change-induced pathogen resistance. The compound’s systemic activity in plants could offer solutions for soil-borne diseases, a pressing concern in precision agriculture forums.

Technological advancements in high-throughput screening (HTS) have further elevated the compound’s profile. Computational studies using AI-driven molecular docking platforms frequently reference its scaffold when predicting ligand-protein interactions, a hot topic in cheminformatics communities. This synergy between experimental and in silico methods accelerates the identification of novel applications, from photovoltaic materials to biodegradable polymers.

Market analysts project steady growth for the bromothiophene derivatives segment, driven by R&D investments in personalized medicine and smart materials. Suppliers of CAS 1249528-98-0 emphasize strict QC protocols, including HPLC purity ≥98% and residual solvent compliance, to meet pharmaceutical-grade standards. Such specifications are increasingly scrutinized in FDA submissions and GMP audits, reflecting broader industry demands for transparency.

In conclusion, 3-(5-bromothiophen-2-yl)-2-methylpropanoic acid exemplifies the convergence of structural ingenuity and multidisciplinary utility. Its evolving applications across therapeutics, agriculture, and advanced materials position it as a compound of enduring scientific and commercial interest, particularly in an era prioritizing molecular diversity and sustainable innovation.